Cas no 35354-86-0 (N-(Acetoacetyl)anthranilic acid)

N-(Acetoacetyl)anthranilic acid Properties

Names and Identifiers

• 2-(3-Oxobutanamido)benzoic acid
• n-(acetoacetyl)anthranilic acid
• o-Carboxylacetoacetanilide
• N-Acetoacetylanthranilic Acid Hydrate
• 2-(3-oxobutanoylamino)benzoic acid
• Acetoacet-o-carboxyanilide
• 2-(Acetoacetamido)benzoic Acid
• 2-(Acetoacetamido)benzoic Acid Hydrate
• 2-(Acetoacetyl-amino)-benzoesaeure
• 2-acetoacetaminobenzoic acid
• 2-acetoacetylamino benzoic acid
• 2'-Carboxyacetoacetanilide
• 2'-Carboxyacetoacetanilide Hydrate
• Acetessigsaeure-(2-carboxy-anilid)
• N-Acetoacetylanthranilic Acid
• N-Acetoacetyl-anthranilsaeure
• Acetoacet-2-carboxyanilide
• KSC494Q9D
• 2-(1,3-dioxobutylamino)benzoic acid
• AK139899
• AX8020399
• 2-(3-oxidanylidenebutanoylamino)benzoic acid
• A822749
• 354A
• +Expand

• InChIKey： QINYBRXZAIWZBM-UHFFFAOYSA-N
• Inchi： 1S/C11H11NO4/c1-7(13)6-10(14)12-9-5-3-2-4-8(9)11(15)16/h2-5H,6H2,1H3,(H,12,14)(H,15,16)
• SMILES： O=C(C([H])([H])C(C([H])([H])[H])=O)N([H])C1=C([H])C([H])=C([H])C([H])=C1C(=O)O[H]

Computed Properties

• Exact Mass: 221.06900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 16
• Complexity: 300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 23
• Surface Charge: 0
• Topological Polar Surface Area: 83.5

Experimental Properties

• LogP: 1.37540
• PSA: 83.47000
• Refractive Index: 1.603
• Boiling Point: 478.7°C at 760 mmHg
• Melting Point: 86.6℃
• Flash Point: 162.7℃
• Density: 1.1320

N-(Acetoacetyl)anthranilic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26; S37/39; S36/37/39; S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn T Xi
• Hazardous Material transportation number：UN 3439 6.1/PG 3
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning

N-(Acetoacetyl)anthranilic acid Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters